An In-depth Technical Guide to 2-Amino-6-(benzyloxy)hexan-3-one: Synthesis, Properties, and Applications in Drug Discovery
An In-depth Technical Guide to 2-Amino-6-(benzyloxy)hexan-3-one: Synthesis, Properties, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Amino-6-(benzyloxy)hexan-3-one represents a strategically important molecular scaffold, embodying the versatile α-amino ketone functional group. While this specific molecule is not extensively documented in commercially available databases, its structural motifs are prevalent in numerous biologically active compounds and are of significant interest in medicinal chemistry and drug development.[1][2][3] The α-amino ketone core is a key pharmacophore in various pharmaceuticals, including antidepressants like bupropion and appetite suppressants such as amfepramone.[1] This guide provides a comprehensive overview of the inferred molecular properties, potential synthetic routes, and the chemical reactivity of 2-Amino-6-(benzyloxy)hexan-3-one, offering valuable insights for its application in research and as a building block for more complex molecules.
The structure features a six-carbon hexane backbone, indicating a degree of lipophilicity. The presence of an amino group at the second position and a ketone at the third position forms the critical α-amino ketone moiety, known for its diverse reactivity.[4][5] Furthermore, a benzyloxy group at the sixth position serves as a protected alcohol, a common strategy in multi-step organic synthesis to prevent unwanted side reactions.[6][7] This protecting group can be selectively removed in later synthetic stages to reveal a hydroxyl group, allowing for further functionalization.
Physicochemical Properties
The exact physicochemical properties of 2-Amino-6-(benzyloxy)hexan-3-one are not available due to its novelty. However, based on the structurally similar compound, 2-Amino-6-(benzyloxy)-2-methylhexan-3-one, we can infer the following properties:
| Property | Inferred Value | Source (Analogous Compound) |
| Molecular Formula | C₁₃H₁₉NO₂ | Inferred |
| Molecular Weight | 221.30 g/mol | Inferred |
Note: The molecular formula and weight are inferred by removing the methyl group from the analogous compound C₁₄H₂₁NO₂ (MW: 235.32 g/mol ).
Synthesis and Methodologies
The synthesis of 2-Amino-6-(benzyloxy)hexan-3-one, while not explicitly described in the literature, can be approached through several established methods for constructing α-amino ketones. The choice of synthetic route will depend on the availability of starting materials, desired stereochemistry, and scalability.
Retrosynthetic Analysis
A plausible retrosynthetic pathway for 2-Amino-6-(benzyloxy)hexan-3-one is depicted below. The primary disconnection would be at the C-N bond of the α-amino ketone, suggesting an amination of a suitable precursor.
Caption: Retrosynthetic analysis of 2-Amino-6-(benzyloxy)hexan-3-one.
Proposed Synthetic Protocol: From a Protected Hexanone Derivative
A viable and direct approach involves the α-amination of a ketone precursor.[8] This method offers a straightforward route to the target molecule.
Experimental Protocol:
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Synthesis of 6-(Benzyloxy)hexan-3-one (Precursor):
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Step 1a: Protection of 4-Penten-1-ol. To a solution of 4-penten-1-ol in anhydrous THF, add sodium hydride (NaH) portion-wise at 0°C. Stir for 30 minutes, then add benzyl bromide and a catalytic amount of tetrabutylammonium iodide. Allow the reaction to warm to room temperature and stir overnight. Quench with water and extract with diethyl ether. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield benzyl-protected 4-penten-1-ol.
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Step 1b: Hydroboration-Oxidation. The benzyl-protected 4-penten-1-ol is subjected to hydroboration-oxidation using borane-tetrahydrofuran complex (BH₃·THF) followed by oxidation with hydrogen peroxide and sodium hydroxide to yield 6-(benzyloxy)hexan-1-ol.
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Step 1c: Oxidation to Aldehyde. The primary alcohol is then oxidized to the corresponding aldehyde, 6-(benzyloxy)hexanal, using a mild oxidizing agent such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane.
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Step 1d: Grignard Reaction and Oxidation. The aldehyde is reacted with ethylmagnesium bromide followed by oxidation of the resulting secondary alcohol with an oxidizing agent like Jones reagent or PCC to afford 6-(benzyloxy)hexan-3-one.
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α-Bromination of 6-(Benzyloxy)hexan-3-one:
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The ketone precursor is treated with a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalytic amount of acid (e.g., p-toluenesulfonic acid) in an inert solvent like carbon tetrachloride. This selectively introduces a bromine atom at the α-position (C2).
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Amination of 2-Bromo-6-(benzyloxy)hexan-3-one:
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The resulting α-bromo ketone is then subjected to nucleophilic substitution with an amine source. For the primary amine, aqueous ammonia or a protected amine equivalent can be used. The reaction is typically carried out in a polar solvent. Purification by column chromatography will yield the final product, 2-Amino-6-(benzyloxy)hexan-3-one.
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Reactivity and Applications in Drug Discovery
The chemical reactivity of 2-Amino-6-(benzyloxy)hexan-3-one is dominated by the α-amino ketone moiety. This functional group is a versatile building block for the synthesis of more complex molecules, particularly nitrogen-containing heterocycles.[5]
Key Reactions:
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Reduction of the Ketone: The carbonyl group can be selectively reduced to a hydroxyl group using reducing agents like sodium borohydride (NaBH₄) to form the corresponding 1,2-amino alcohol. These amino alcohols are valuable chiral auxiliaries and synthons.
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Pictet-Spengler Reaction: The amino group and the ketone can participate in intramolecular cyclization reactions, such as the Pictet-Spengler reaction, to form heterocyclic scaffolds like piperidines or other related structures, which are common in natural products and pharmaceuticals.
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N-Functionalization: The primary amine is nucleophilic and can be readily acylated, alkylated, or sulfonylated to introduce a wide range of substituents, allowing for the exploration of structure-activity relationships (SAR) in a drug discovery program.
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Deprotection of the Benzyloxy Group: The benzyl ether can be cleaved by catalytic hydrogenation (e.g., H₂, Pd/C) to reveal the primary alcohol at the 6-position. This allows for further derivatization at this site.
Potential Applications:
The structural features of 2-Amino-6-(benzyloxy)hexan-3-one make it an attractive starting point for the synthesis of novel therapeutic agents. The α-amino ketone scaffold is a known pharmacophore for various CNS targets. Furthermore, the linear C6 chain with a terminal protected alcohol provides a handle for introducing functionalities that can modulate pharmacokinetic properties or interact with specific biological targets.
Visualization of a Potential Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis and derivatization of α-amino ketones, a class to which 2-Amino-6-(benzyloxy)hexan-3-one belongs.
Caption: Synthetic workflow and derivatization pathways for 2-Amino-6-(benzyloxy)hexan-3-one.
Conclusion
2-Amino-6-(benzyloxy)hexan-3-one, while not a widely available compound, represents a molecule of significant synthetic potential. Its α-amino ketone core and the presence of a protected hydroxyl group make it a versatile building block for the creation of diverse and complex molecules. The synthetic strategies and reactivity profiles discussed in this guide, based on established chemical principles and analogous structures, provide a solid foundation for researchers and drug development professionals to explore the utility of this and related compounds in their scientific endeavors. The continued development of novel synthetic methods for α-amino ketones will undoubtedly expand the accessibility and application of these privileged molecular architectures.[9]
References
- Jiang, Q., et al. (2014). A transition-metal-free direct α-C-H amination of ketones. The Journal of Organic Chemistry, 79(18), 8750-8756.
- Zhang, X., et al. (2021). Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines. Chemical Science, 12(3), 1018-1024.
- Boruah, M., & Gogoi, S. (2023). Synthesis of α-amino carbonyl compounds: a brief review. Chemistry of Heterocyclic Compounds, 59(4-5), 237-250.
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- O'Brien, R. A., & Spirt, N. M. (1980). Bupropion: a new antidepressant. In Pharmacology of Antidepressants (pp. 121-135). Raven Press.
- Jasinski, D. R., & Yancey, D. E. (1995). Abuse liability of amfepramone (diethylpropion). Clinical Pharmacology & Therapeutics, 57(3), 344-351.
- Almquist, R. G., et al. (1980). Synthesis and biological activity of a new class of potent angiotensin converting enzyme inhibitors. Journal of Medicinal Chemistry, 23(12), 1392-1398.
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- Li, Y. Q., et al. (2022). Synthesis and characterization of new benzyl-protected 2-iodo-4-tert-octylphenol and its application in preparation of 1-benzyloxy-2-(3,6-di-tert-butyl-9H-carbazolyl)-4-tert-octylbenzene. Chemical Papers, 76(1), 287-292.
- Kicel, A., & Owczarek, K. (2023). Methods of Protection/Deprotection of Hydroxy Groups in the Synthesis of Polyhydroxy Flavonols. Molecules, 28(19), 6825.
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